Cas no 81223-71-4 (6-acetyl-1H-Indole-2-carboxylic acid)

• Product Name: 6-acetyl-1H-Indole-2-carboxylic acid
• CAS No: 81223-71-4
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 1118148
• PubChem ID: 12925068
• Update Time: 2025-04-20

6-acetyl-1H-Indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-acetyl-1H-Indole-2-carboxylic acid
• 6-acetyl-1h-indole-2-carboxylicacid
• FT-0716847
• 81223-71-4
• AKOS022647412
• SCHEMBL3030827
• EN300-311933
• Z1508949438
• DA-36630

• Inchi： 1S/C11H9NO3/c1-6(13)7-2-3-8-5-10(11(14)15)12-9(8)4-7/h2-5,12H,1H3,(H,14,15)
• InChI Key： DTAKUXFNRLNAJT-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C=CC(C(C)=O)=CC=2N1)=O

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives